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Compound of Interest

Methyl 3-
Compound Name:
oxocyclobutanecarboxylate

Cat. No.: B044603

Introduction

Methyl 3-oxocyclobutanecarboxylate is a versatile bifunctional organic compound featuring a
cyclobutanone ring and a methyl ester group. Its unique strained four-membered ring structure
and the presence of two distinct reactive sites—a ketone and an ester—make it a valuable and
highly sought-after building block in synthetic organic chemistry. This document provides an
overview of its applications, particularly in the synthesis of complex molecular architectures and
as a key intermediate for pharmaceutical compounds.

Methyl 3-oxocyclobutanecarboxylate serves as a crucial starting material for creating
densely functionalized molecules, including bicyclic systems and various bioactive compounds.
[1] Its utility is prominent in the development of novel therapeutics, such as dual H1/5-HT2A
antagonists for treating sleep disorders.[2] The reactivity of both the ketone and ester
functionalities allows for a wide range of chemical transformations, making it an essential tool

for researchers and professionals in drug development.|[3]

Physicochemical Properties

A summary of the key physicochemical properties of Methyl 3-oxocyclobutanecarboxylate is
presented below.
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Property Value Reference
Molecular Formula CeHsOs

Molar Mass 128.13 g/mol

Appearance Colorless liquid / Viscous [4]

Boiling Point 188.0 + 33.0 °C (Predicted)

Density 1.219 g/mL

Flash Point 72.5°C

Water Solubility Slightly soluble [2]

Storage Condition 2-8°C / Refrigerator [4]

CAS Number 695-95-4 [2]

Applications in Synthesis

Methyl 3-oxocyclobutanecarboxylate is primarily used as an intermediate in the synthesis of
more complex molecules. Its structural features allow for diverse transformations.

Pharmaceutical Intermediate Synthesis

The compound is a key precursor in the synthesis of a wide array of pharmaceutical agents. Its
strained ring can be incorporated into larger scaffolds or modified to produce unique three-
dimensional structures that are desirable in medicinal chemistry.
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Therapeutic ArealTarget Drug Class | Example Reference

Dual H1/5-HT2A Antagonists
Sleep Disorders (Imidazobenzazepine [2]

derivatives)

Kinase Inhibitors, MDM2
Cancer ) ) [3]
Antagonists, Antitumor Drugs

] ) Thrombin Inhibitors, CETP
Cardiovascular Disease o [3]
Inhibitors

JAK Inhibitors, Autoimmune

Inflammatory Diseases Chronic Inflammatory Disease [3]
Drugs
Neurological Disorders PDE10 Inhibitors [3]

Synthesis of Bicyclic Scaffolds

The cyclobutane ring is a valuable precursor for constructing bicyclic systems through various
intramolecular reactions and rearrangements. These bicyclic motifs, such as
bicyclo[3.2.1]octanes and bicyclo[2.1.1]hexanes, are of significant interest as bioisosteres in
drug design, often improving the pharmacokinetic properties of drug candidates.[1][5]

Enantioselective Synthesis

The ketone functionality of Methyl 3-oxocyclobutanecarboxylate allows for enantioselective
reduction to produce chiral cyclobutanols.[6][7] These chiral intermediates are crucial for the
synthesis of stereochemically defined natural products and pharmaceuticals.

Key Reaction Pathways

The synthetic utility of Methyl 3-oxocyclobutanecarboxylate stems from its ability to undergo
a variety of chemical transformations at its two functional groups.
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Methyl 3-oxocyclobutanecarboxylate

Click to download full resolution via product page
Caption: Key synthetic pathways for Methyl 3-oxocyclobutanecarboxylate.

Experimental Protocols

Protocol 1: Synthesis of Methyl 3-
oxocyclobutanecarboxylate

This protocol details the synthesis via Fischer esterification of 3-oxocyclobutanecarboxylic acid.

[2]

Materials:

o 3-Oxocyclobutanecarboxylic acid (1 g, 8.77 mmol)
e Methanol (MeOH)

e Concentrated Sulfuric Acid (H2SO4, 0.2 mL)

e Saturated Sodium Bicarbonate (NaHCOs3) solution
o Ethyl Acetate (EtOAC)

o Water (H20)
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e Anhydrous Sodium Sulfate (NazSOa)
Equipment:

e Round-bottom flask

e Reflux condenser

e Heating mantle

e Magnetic stirrer and stir bar

e Separatory funnel

» Rotary evaporator

o Standard laboratory glassware
Procedure:

o Reaction Setup: In a round-bottom flask, dissolve 3-oxocyclobutanecarboxylic acid (1 g, 8.77
mmol) in an appropriate amount of methanol.

o Acid Addition: While stirring, slowly add concentrated sulfuric acid (0.2 mL) dropwise to the
solution.

o Reflux: Heat the reaction mixture to 75 °C and maintain at reflux.
e Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Quenching: Once the starting material is completely consumed, cool the mixture to room
temperature and quench the reaction by carefully adding saturated sodium bicarbonate
solution until effervescence ceases.

o Solvent Removal: Remove the methanol from the mixture by distillation under reduced
pressure using a rotary evaporator.
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o Extraction: Transfer the resulting residue to a separatory funnel and extract with ethyl
acetate. Wash the organic layer with water.

e Drying and Concentration: Separate the organic phase, dry it over anhydrous sodium sulfate,
and filter. Concentrate the filtrate under reduced pressure to yield the final product.

Expected Outcome: The procedure is expected to yield Methyl 3-oxocyclobutanecarboxylate
as a colorless oil with a high yield (e.g., 1.1 g, 99%).[2]
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Caption: Experimental workflow for the synthesis of the title compound.
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Safety Information

Methyl 3-oxocyclobutanecarboxylate should be handled with care in a well-ventilated fume
hood. Appropriate personal protective equipment (PPE), including gloves and safety glasses,
should be worn. Avoid inhalation and contact with skin and eyes. In case of contact, rinse the
affected area thoroughly with water and seek medical advice if necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b044603?utm_src=pdf-body
https://www.benchchem.com/product/b044603?utm_src=pdf-custom-synthesis
https://dspace.library.uvic.ca/items/7e7fba0d-a424-4ee3-9e06-1c5ed9359594
https://dspace.library.uvic.ca/items/7e7fba0d-a424-4ee3-9e06-1c5ed9359594
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8823171.htm
https://www.smolecule.com/products/s765903
https://www.sigmaaldrich.com/HK/zh/product/synthonixcorporation/sy3371478258?context=bbe
https://pmc.ncbi.nlm.nih.gov/articles/PMC6099548/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8356817/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8356817/
https://scispace.com/pdf/catalytic-enantioselective-synthesis-of-benzocyclobutenols-27qy7vjcx7.pdf
https://www.benchchem.com/product/b044603#use-of-methyl-3-oxocyclobutanecarboxylate-in-organic-synthesis
https://www.benchchem.com/product/b044603#use-of-methyl-3-oxocyclobutanecarboxylate-in-organic-synthesis
https://www.benchchem.com/product/b044603#use-of-methyl-3-oxocyclobutanecarboxylate-in-organic-synthesis
https://www.benchchem.com/product/b044603#use-of-methyl-3-oxocyclobutanecarboxylate-in-organic-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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